1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine

• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-2-(4-phenylpiperidin-1-yl)-1,3-thiazole
• InChI: InChI=1S/C21H22N2OS/c1-24-19-9-7-18(8-10-19)20-15-25-21(22-20)23-13-11-17(12-14-23)16-5-3-2-4-6-16/h2-10,15,17H,11-14H2,1H3
• InChI Key: FHXVGHWXXLPHJB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)N3CCC(CC3)C4=CC=CC=C4

Description

1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine is a chemical compound that belongs to the class of piperidine derivatives. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of c-Jun N-terminal kinase (JNK), which is involved in the regulation of apoptosis. It has also been shown to modulate the activity of various enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels in the brain. It has also been shown to exhibit anti-inflammatory and antioxidant effects. In addition, this compound has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine in lab experiments is its potential therapeutic applications in various diseases. This compound has been extensively studied for its anti-cancer, anti-inflammatory, and neuroprotective effects. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route of this compound to minimize its potential toxicity.

Future Directions

There are several future directions for the research on 1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine. One of the future directions is to further investigate its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to investigate the optimal dosage and administration route of this compound to minimize its potential toxicity. Furthermore, future studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets in cells.

Synthesis Methods

1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine can be synthesized by various methods, including the reaction of 4-methoxybenzaldehyde with thiosemicarbazide to form 4-(4-methoxyphenyl)-1,3-thiazol-2-amine, which is then reacted with 4-bromobenzophenone in the presence of a base to form the final product. Another method involves the reaction of 4-(4-methoxyphenyl)-1,3-thiazol-2-amine with 4-bromobenzophenone in the presence of a palladium catalyst and a base.

Scientific Research Applications

1-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a key role in the development of Alzheimer's disease. In addition, this compound has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease.